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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B7770645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentylacetylene is a highly reactive and flammable terminal alkyne utilized in a variety of

organic synthesis applications, particularly in the development of pharmaceutical and

agrochemical compounds. Its utility in cycloaddition, coupling, and polymerization reactions

makes it a valuable building block for complex molecular architectures.[1] However, its

chemical properties also necessitate stringent safety protocols to mitigate risks associated with

its handling, storage, and disposal. This guide provides an in-depth overview of the safety

considerations, handling precautions, and emergency procedures for Cyclopentylacetylene to

ensure a safe laboratory environment.

Hazard Identification and Classification
Cyclopentylacetylene is classified as a hazardous substance with multiple risk factors. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

clear framework for understanding these hazards.

GHS Hazard Classification[2][3]
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms and Signal Word[2][3]

Signal Word: Danger

Pictograms:

Flame (Flammable)

Exclamation Mark (Harmful, Irritant)

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of Cyclopentylacetylene is

fundamental to its safe handling.
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Property Value

Molecular Formula C₇H₁₀

Molecular Weight 94.15 g/mol [2][4]

Appearance Colorless to yellow transparent liquid[1][5]

Boiling Point 107-109 °C[1][6]

Density 0.812 g/mL at 25 °C[1][4][6]

Flash Point 1.1 °C (34.0 °F)[1][4]

Vapor Pressure 46.8 ± 0.1 mmHg at 25°C[1]

Refractive Index n20/D 1.432[4][6]

Safe Handling and Storage
Adherence to strict handling and storage protocols is crucial to prevent accidents and

exposure.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[7][8]

Keep away from open flames, hot surfaces, and all sources of ignition.[7][8]

Use only non-sparking tools and explosion-proof equipment.[7][9]

Ground and bond containers and receiving equipment to prevent static discharge.[3][7]

Avoid breathing vapors or mist.[7][8]

Avoid contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[7]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

Keep in a designated flammables area.[7]

Incompatible materials to avoid are strong oxidizing agents.[9]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Cyclopentylacetylene.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may also be necessary.

[4][9]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat or coveralls.[7]

Respiratory Protection

For operations with a risk of inhalation, a

NIOSH-approved respirator with an appropriate

cartridge (e.g., type ABEK (EN14387) respirator

filter) should be used.[4]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[7]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[3][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7] Water mist may be used to cool closed containers.[7]

Specific Hazards: Highly flammable. Vapors are heavier than air and may travel to a source

of ignition and flash back.[8] Containers may explode when heated.[7]

Experimental Protocol: Neutralization and Cleanup
of a Small Cyclopentylacetylene Spill
This protocol outlines the steps for managing a small spill (less than 100 mL) of

Cyclopentylacetylene in a laboratory setting.

1. Immediate Response and Spill Containment:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Eliminate Ignition Sources: Turn off all nearby ignition sources (burners, hot plates, etc.).

Ventilation: Ensure the area is well-ventilated. If working in a fume hood, keep it operational.

Containment: Confine the spill by creating a dike around it with an inert absorbent material

such as vermiculite, dry sand, or a commercial spill absorbent for flammable liquids. Do not

use combustible materials like paper towels for initial containment.

2. Personal Protective Equipment (PPE):

Don the appropriate PPE as outlined in Section 4, including chemical-resistant gloves, safety

goggles, a face shield, and a lab coat. A respirator may be necessary depending on the spill

size and ventilation.

3. Neutralization of the Terminal Alkyne:
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Due to the weakly acidic nature of the terminal alkyne proton, a mild basic solution can be

used for neutralization after absorption. This step is a secondary decontamination measure.

Prepare a 5% solution of sodium bicarbonate in water.

Slowly and carefully add the sodium bicarbonate solution to the absorbed spill material. Be

aware of potential frothing or gas evolution.

4. Absorption and Collection:

Allow the absorbent material to fully soak up the Cyclopentylacetylene and neutralizing

solution.

Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed material.

Place the collected material into a clearly labeled, sealable container for hazardous waste.

5. Decontamination and Disposal:

Wipe the spill area with a cloth dampened with a mild detergent solution, followed by a water

rinse.

Place all contaminated cleaning materials (gloves, cloths, etc.) into the hazardous waste

container.

Seal the waste container and arrange for its disposal according to your institution's

hazardous waste management procedures.

Visualizations
Logical Workflow for Safe Handling of Cyclopentylacetylene
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Caption: Workflow for the safe handling of Cyclopentylacetylene.
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Caption: Pathway for mitigating hazards associated with Cyclopentylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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